Cas no 2227747-36-4 ((2S)-1-(1H-pyrazol-3-yl)propan-2-ol)

• Product Name: (2S)-1-(1H-pyrazol-3-yl)propan-2-ol
• CAS No: 2227747-36-4
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 6084943
• PubChem ID: 165616807
• Update Time: 2025-08-05

(2S)-1-(1H-pyrazol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(1H-pyrazol-3-yl)propan-2-ol
• 2227747-36-4
• EN300-1812703

• Inchi： 1S/C6H10N2O/c1-5(9)4-6-2-3-7-8-6/h2-3,5,9H,4H2,1H3,(H,7,8)/t5-/m0/s1
• InChI Key： NXRLXCLJDVPRRN-YFKPBYRVSA-N
• SMILES： O[C@@H](C)CC1=CC=NN1

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 48.9Ų

Additional information on (2S)-1-(1H-pyrazol-3-yl)propan-2-ol

(2S)-1-(1H-pyrazol-3-yl)propan-2-ol: A Comprehensive Overview

The compound (2S)-1-(1H-pyrazol-3-yl)propan-2-ol, identified by the CAS number 2227747-36-4, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This chiral alcohol derivative has garnered attention due to its unique structural properties and promising biological activities. In this article, we delve into the details of its structure, synthesis, applications, and recent advancements in research.

The molecular structure of (2S)-1-(1H-pyrazol-3-yl)propan-2-ol comprises a pyrazole ring fused with an alcohol group. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, contributes to the compound's stability and reactivity. The (2S) configuration indicates the specific stereochemistry at the chiral center, which is crucial for its biological activity. This configuration ensures optimal interactions with target biomolecules, making it a valuable compound in drug discovery.

Recent studies have highlighted the importance of chiral compounds like (2S)-1-(1H-pyrazol-3-yl)propan-2-ol in asymmetric synthesis. Researchers have developed innovative methods to synthesize this compound efficiently, often utilizing catalytic asymmetric reductions or enzymatic approaches. These methods not only enhance yield but also ensure high enantiomeric excess, which is essential for pharmacological applications.

In terms of applications, (2S)-1-(1H-pyrazol-3-yl)propan-2-ol has shown promise in the field of medicinal chemistry. Its ability to act as a versatile building block in organic synthesis has made it a valuable intermediate in the development of complex molecules. For instance, it has been used in the construction of bioactive compounds targeting various therapeutic areas, including cancer and inflammation.

Moreover, the compound's role in catalysis has been explored extensively. Its unique structure allows it to act as a ligand in transition metal-catalyzed reactions, facilitating selective transformations. Recent advancements in this area have demonstrated its utility in enantioselective cycloadditions and cross-coupling reactions, further solidifying its position as a key player in modern organic chemistry.

The biological evaluation of (2S)-1-(1H-pyrazol-3-yl)propan-2-ol has revealed intriguing pharmacological properties. Preclinical studies indicate that it exhibits moderate activity against certain enzymes and receptors implicated in disease states. While more research is needed to fully understand its therapeutic potential, these findings underscore its value as a lead compound for drug development.

In conclusion, (2S)-1-(1H-pyrazol-3-yl)propan-20l stands out as a multifaceted molecule with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a significant contributor to future innovations in these fields.